Cas no 2137419-75-9 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137419-75-9
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5286143
• PubChem ID: 168447191
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H19NO3/c1-6(13-9(2,3)4)7(10)5-8(11)12/h6-7H,5,10H2,1-4H3,(H,11,12)/t6-,7?/m1/s1
• InChI Key： BDPHJLLFVJWXKQ-ULUSZKPHSA-N
• SMILES： O(C(C)(C)C)[C@H](C)C(CC(=O)O)N

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 307.3±32.0 °C(Predicted)
• pka: 3.61±0.10(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Compound 2137419-75-9 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Medicine

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of novel compounds such as 2137419-75-9, a molecule currently under investigation for its therapeutic applications. Despite its provisional designation as INDEX NAME NOT YET ASSIGNED, this compound has garnered significant attention due to its unique chemical properties and promising biological activity. This briefing synthesizes the latest findings related to 2137419-75-9, focusing on its mechanism of action, preclinical efficacy, and potential clinical applications.

The compound 2137419-75-9 belongs to a class of small molecules designed to target specific pathways implicated in disease progression. Initial studies suggest that it exhibits high selectivity for certain enzymatic targets, making it a candidate for precision medicine approaches. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions, providing insights into its structure-activity relationship (SAR). These findings are critical for optimizing its pharmacological profile and minimizing off-target effects.

In preclinical models, 2137419-75-9 has demonstrated efficacy in modulating disease-relevant pathways, particularly in oncology and inflammatory disorders. For instance, in vitro assays revealed its ability to inhibit key signaling proteins involved in tumor proliferation. Animal studies further corroborated these results, showing reduced tumor growth and improved survival rates in treated subjects. However, challenges such as bioavailability and metabolic stability remain to be addressed before advancing to clinical trials.

The development of INDEX NAME NOT YET ASSIGNED is also noteworthy for its innovative formulation strategies. Researchers are exploring nanocarrier systems and prodrug approaches to enhance its delivery and therapeutic index. Collaborative efforts between academia and industry are accelerating its translation from bench to bedside, with several patents filed to protect its intellectual property. These developments underscore the compound's potential to address unmet medical needs in diverse therapeutic areas.

In conclusion, 2137419-75-9 represents a promising candidate in the pipeline of chemical biology and pharmaceutical research. While its current designation as INDEX NAME NOT YET ASSIGNED reflects its early-stage status, ongoing studies are expected to refine its therapeutic potential and pave the way for clinical evaluation. Future research should focus on overcoming formulation challenges and expanding its application to other disease models. This compound exemplifies the intersection of chemistry and biology in driving innovation in medicine.